N-(3-chloro-4-fluorophenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-(2-methoxy-4-nitrophenyl)thiourea
• InChI: InChI=1S/C14H11ClFN3O3S/c1-22-13-7-9(19(20)21)3-5-12(13)18-14(23)17-8-2-4-11(16)10(15)6-8/h2-7H,1H3,(H2,17,18,23)
• InChI Key: BRJOZJAWNPFFAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H11ClFN3O3S
• Molecular Weight: 355.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea, also known as CFMTI, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of thiourea derivatives and has shown promising results in several studies, making it a popular choice for researchers.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea is not fully understood, but several studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. It has also been extensively studied for its potential use in various scientific research applications. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea. One of the most significant directions is the optimization of its use in cancer treatment. Further studies are needed to understand the mechanism of action of this compound and to determine the optimal dosage and treatment regimen for cancer patients. Additionally, this compound has shown potential for the treatment of neurodegenerative diseases and inflammatory diseases, and further studies are needed to explore these potential applications. Finally, the synthesis method of this compound can be further optimized to obtain higher yields and purity of the compound.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea has been studied extensively for its potential use in various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. Several studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.